Cas no 1803696-91-4 (2-(Difluoromethyl)-5-hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1803696-91-4
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4815275
• Update Time: 2025-10-18

2-(Difluoromethyl)-5-hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5NO3/c1-16-7-3(15)2-4(17-8(11,12)13)5(14-7)6(9)10/h2,6,15H,1H3
• InChI Key： RBZSEQHIWWGKEJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)OC)O)OC(F)(F)F)F

Computed Properties

• Exact Mass: 259.027
• Monoisotopic Mass: 259.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.6

Additional information on 2-(Difluoromethyl)-5-hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine

2-(Difluoromethyl)-5-hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803696-91-4) is a highly specialized organic molecule with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This pyridine derivative is characterized by its substituted ring system, which includes a difluoromethyl group, a hydroxy group, a methoxy group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties and potential applications.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step synthesis and precise control over substitution patterns. Recent studies have highlighted its potential as a precursor for the development of novel pharmaceutical agents, particularly in the context of antimicrobial and anti-inflammatory therapies. The presence of multiple fluorinated groups enhances its stability and bioavailability, making it an attractive candidate for drug design.

In terms of structural analysis, the molecule exhibits a planar geometry due to the aromatic nature of the pyridine ring. The difluoromethyl group at position 2 introduces steric hindrance, while the hydroxy and methoxy groups at positions 5 and 6, respectively, contribute to hydrogen bonding capabilities. The trifluoromethoxy group at position 3 further enhances electronic effects, making this compound highly versatile in chemical reactions.

Recent research has focused on the electrochemical properties of this compound, particularly its application in organic electronics. The fluorinated substituents significantly influence its electronic conductivity and thermal stability, making it a promising material for use in flexible electronics and organic light-emitting diodes (OLEDs). These findings underscore its potential in advancing next-generation electronic devices.

Moreover, the compound has shown promise in catalytic applications. Its ability to act as a Lewis acid catalyst in various organic transformations has been explored extensively. The trifluoromethoxy group plays a crucial role in stabilizing transition states during these reactions, thereby improving catalytic efficiency.

In environmental science, this compound has been studied for its role in degradation processes of fluorinated compounds. Its ability to facilitate the breakdown of persistent organic pollutants (POPs) under specific conditions highlights its potential in environmental remediation technologies.

The development of analytical methods for the characterization of this compound has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-6-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803696-91-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern scientific endeavors.